Cas no 83010-28-0 (Propanoic acid,3-[[3-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl]propyl]thio]-)

• Product name: Propanoic acid,3-[[3-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl]propyl]thio]-
• CAS No: 83010-28-0
• MF: C₁₉H₃₂O₅S
• MW: 372.51938533783
• CID: 726013
• PubChem ID: 6439634

Propanoic acid,3-[[3-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl]propyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[3-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl]propyl]thio]-
• 3-[3-[(1R,2R,3R)-3-hydroxy-2-[(E)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]propylsulfanyl]propanoic acid
• 4-thiaprostaglandin E1
• 4-Thia-PGE1
• 83010-28-0
• Propanoic acid, 3-((3-(3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxocyclopentyl)propyl)thio)-, (1R-(1alpha,2beta(1E,3S*),3alpha))-

• Inchi： InChI=1S/C19H32O5S/c1-2-3-4-6-14(20)8-9-16-15(17(21)13-18(16)22)7-5-11-25-12-10-19(23)24/h8-9,14-16,18,20,22H,2-7,10-13H2,1H3,(H,23,24)/b9-8+/t14?,15-,16-,18-/m1/s1
• InChI Key： GEGZUKCXRBOEAP-RMCZDVGLSA-N
• SMILES： CCCCCC(C=CC1C(CC(=O)C1CCCSCCC(=O)O)O)O

Computed Properties

• Exact Mass: 372.197045
• Monoisotopic Mass: 372.197045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.198
• Boiling Point: 557.5°C at 760 mmHg
• Flash Point: 291°C
• Refractive Index: 1.574